Tert-butyl 4-(3,4,5-trimethoxyphenyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3,4,5-trimethoxyphenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C18H28N2O5/c1-18(2,3)25-17(21)20-9-7-19(8-10-20)13-11-14(22-4)16(24-6)15(12-13)23-5/h11-12H,7-10H2,1-6H3
• InChI Key: TUJPSSQCSWJPFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C18H28N2O5
• Molecular Weight: 352.4 g/mol

Description

Tert-butyl piperazine-1-carboxylates are a class of organic compounds that contain a piperazine ring, which is a heterocyclic amine with two nitrogen atoms. They are often used as intermediates in the synthesis of various biologically active compounds.

Synthesis Analysis

While the specific synthesis process for “Tert-butyl 4-(3,4,5-trimethoxyphenyl)piperazine-1-carboxylate” is not available, similar compounds are typically synthesized through multiple steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as a starting material.

Molecular Structure Analysis

The molecular structure of similar compounds shows that the molecule can adopt different shapes depending on the substituents attached to the piperazine ring.

Chemical Reactions Analysis

Piperazine derivatives serve as useful building blocks in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary depending on their structure. For example, tert-butyl 4-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate has a density of 1.2±0.1 g/cm³, a boiling point of 491.5±45.0 °C at 760 mmHg, and a flash point of 251.0±28.7 °C.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their structure and the functional groups they contain. They have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities.

Safety and Hazards

The safety and hazards associated with these compounds can vary depending on their structure. For example, some compounds may cause serious eye irritation and may cause respiratory irritation.

Future Directions

The future directions for research into these compounds could include further exploration of their potential biological activities, as well as the development of new synthesis methods to create novel derivatives with improved properties.